N'-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(1H-indol-3-yl)acetohydrazide

• Molecular Formula: C25H31N3O2
• Molecular Weight: 405.5 g/mol
• IUPAC Name: N//'-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(1H-indol-3-yl)acetohydrazide
• InChI: InChI=1S/C25H31N3O2/c1-24(2,3)19-11-16(12-20(23(19)30)25(4,5)6)14-27-28-22(29)13-17-15-26-21-10-8-7-9-18(17)21/h7-12,14-15,26-27H,13H2,1-6H3,(H,28,29)
• InChI Key: BMFRGJWVHGWMGS-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)(C)C1=CC(=CNNC(=O)CC2=CNC3=CC=CC=C32)C=C(C1=O)C(C)(C)C

Description

N'-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(1H-indol-3-yl)acetohydrazide, also known as DIM-AH, is a synthetic compound that has been studied extensively for its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of N'-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(1H-indol-3-yl)acetohydrazide is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in cell growth and survival. Studies have shown that this compound can inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer progression.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, N'-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(1H-indol-3-yl)acetohydrazide has been found to exhibit a range of other biochemical and physiological effects. Studies have shown that this compound can modulate the activity of various enzymes and proteins involved in inflammation, oxidative stress, and immune function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(1H-indol-3-yl)acetohydrazide in lab experiments is its relatively low toxicity, which makes it a safer alternative to many other anti-cancer compounds. However, one limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many potential future directions for research on N'-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(1H-indol-3-yl)acetohydrazide. One area of interest is the development of novel drug delivery systems that can improve the solubility and bioavailability of this compound. Additionally, further studies are needed to better understand the mechanism of action of N'-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(1H-indol-3-yl)acetohydrazide and its potential applications in other disease contexts, such as inflammation and neurodegeneration.

Synthesis Methods

The synthesis of N'-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(1H-indol-3-yl)acetohydrazide involves the reaction of 2-(1H-indol-3-yl)acetic acid hydrazide with 3,5-ditert-butyl-4-hydroxybenzaldehyde in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

N'-[(3,5-ditert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-2-(1H-indol-3-yl)acetohydrazide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that this compound exhibits anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.